Cas no 870718-06-2 (2,4-Difluoro-3-formylphenylboronic acid)

2,4-Difluoro-3-formylphenylboronic acid structure

870718-06-2 structure

Product Name:2,4-Difluoro-3-formylphenylboronic acid

CAS No:870718-06-2

MF:C₇H₅BF₂O₃

MW:185.920609235764

MDL:MFCD04974116

CID:719161

PubChem ID:24881692

Update Time:2024-10-26

2,4-Difluoro-3-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (2,4-Difluoro-3-formylphenyl)boronic acid
- 2,4-Difluoro-3-formylphenylboronic acid
- Boronic acid,B-(2,4-difluoro-3-formylphenyl)-
- B-(2,4-Difluoro-3-formylphenyl)boronic acid (ACI)
- Boronic acid, (2,4-difluoro-3-formylphenyl)- (9CI)
- 2,4-Difluoro-3-formylbenzeneboronic acid
- AB21497
- J-519631
- AKOS015854362
- SCHEMBL1786706
- SY317175
- DTXSID70391098
- D70601
- EN300-7382450
- 2,4-difluoro-3-formyl-phenylboronic acid
- (2,4-difluoro-3-formyl-phenyl)boronic Acid
- MFCD04974116
- 2,4-DIFLUORO-3-FORMYLPHENYL-BORONIC ACID
- PVAWONNALJEQJH-UHFFFAOYSA-N
- BS-17756
- B-(2,4-Difluoro-3-formylphenyl)boronic acid
- CS-0157872
- 870718-06-2
- BP-11429
- (2,4-Difluoro-3-formylphenyl)boronicacid
- MDL： MFCD04974116
- Inchi： 1S/C7H5BF2O3/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-3,12-13H
- InChI Key： PVAWONNALJEQJH-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=C(B(O)O)C=CC=1F

Computed Properties

Exact Mass: 186.03000
Monoisotopic Mass: 186.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5A^2

Experimental Properties

Density: 1.42
Melting Point: 206-210 °C (lit.)
Boiling Point: 332.5°C at 760 mmHg
Flash Point: 154.9°C
Refractive Index: 1.503
PSA: 57.53000
LogP: -0.54290

2,4-Difluoro-3-formylphenylboronic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S36
Hazardous Material Identification：
Risk Phrases：R22

2,4-Difluoro-3-formylphenylboronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2,4-Difluoro-3-formylphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108136-100g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	100g	$708.00	2023-08-31
Chemenu	CM137297-5g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	5g	$98	2021-08-05
Chemenu	CM137297-25g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	25g	$349	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD217779-250mg	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	250mg	￥51.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD217779-1g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	1g	￥129.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD217779-5g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	5g	￥434.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD217779-10g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	10g	￥865.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD217779-25g	(2,4-Difluoro-3-formylphenyl)boronic acid	870718-06-2	95%	25g	￥1650.0	2024-04-17
Apollo Scientific	PC412092-5g	2,4-Difluoro-3-formylphenylboronic acid	870718-06-2	95%	5g	£110.00	2023-09-02
Apollo Scientific	PC412092-25g	2,4-Difluoro-3-formylphenylboronic acid	870718-06-2	95%	25g	£330.00	2023-09-02

2,4-Difluoro-3-formylphenylboronic acid Production Method

Production Method 1

1190988-98-7

870718-06-2

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -75 °C
1.2 30 min, -75 °C
1.3 Reagents: Sulfuric acid Solvents: Water

Reference

Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters

Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

Production Method 2

144025-03-6

102-79-4

870718-06-2

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Acetone ; 1 h, 35 °C
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -75 °C
2.2 30 min, -75 °C
2.3 Reagents: Sulfuric acid Solvents: Water

Reference

Functionalization of Dihalophenylboronic Acids by Deprotonation of Their N-Butyldiethanolamine Esters

Durka, Krzysztof; et al, European Journal of Organic Chemistry, 2009, (25), 4325-4332

2,4-Difluoro-3-formylphenylboronic acid Raw materials

2,4-Difluoro-3-formylphenylboronic acid Preparation Products

2,4-Difluoro-3-formylphenylboronic acid (870718-06-2)

2,4-Difluoro-3-formylphenylboronic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:870718-06-2)2,4-Difluoro-3-formylphenylboronic acid

Order Number:A848991

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:22

Price ($):360.0

Email:sales@amadischem.com

Product Official Link

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